2,5-Dioxopyrrolidin-1-yl 1-bromo-2-oxo-6,9,12,15,18,21,24,27-octaoxa-3-azatriacontan-30-oate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[(2-bromoacetyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• InChI: InChI=1S/C25H43BrN2O13/c26-21-22(29)27-4-6-34-8-10-36-12-14-38-16-18-40-20-19-39-17-15-37-13-11-35-9-7-33-5-3-25(32)41-28-23(30)1-2-24(28)31/h1-21H2,(H,27,29)
• InChI Key: PXFSSISNLVSUTA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCNC(=O)CBr
• Molecular Formula: C25H43BrN2O13
• Molecular Weight: 659.5 g/mol

Description

2,5-Dioxopyrrolidin-1-yl 1-bromo-2-oxo-6,9,12,15,18,21,24,27-octaoxa-3-azatriacontan-30-oate is a bifunctional reagent featuring a N-hydroxysuccinimide (NHS) ester group and a bromo-terminated polyether chain. The NHS ester enables efficient conjugation with primary amines, forming stable amide bonds, while the bromo group serves as a reactive handle for further functionalization (e.g., nucleophilic substitution or crosslinking). The polyether segment ("octaoxa") indicates an eight-unit polyethylene glycol (PEG) spacer, enhancing solubility and reducing steric hindrance in bioconjugation applications. This compound is primarily utilized in drug delivery, protein modification, and polymer chemistry due to its dual reactivity .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Key Structural and Functional Comparisons

The compound is compared below with two analogues: an azide-functionalized PEG-NHS ester and a pyrene-labeled NHS ester.

Parameter	Target Compound	2,5-Dioxopyrrolidin-1-yl 1-azido-3,6,9,12,15,18,21,24-octaoxaheptacosan-27-oate	2,5-Dioxopyrrolidin-1-yl 4-(pyren-1-yl)butanoate
CAS Number	Not explicitly listed	1204834-00-3	97427-71-9
Molecular Formula	Likely C₃₀H₅₄BrNO₁₄ (estimated)	C₂₃H₄₀N₄O₁₂	C₂₄H₁₉NO₄
Molecular Weight	~800–850 (estimated)	564.58	385.41
Functional Groups	NHS ester, bromo, PEG spacer	NHS ester, azide, PEG spacer	NHS ester, pyrene fluorophore
Reactivity	Amine conjugation (NHS); bromo substitution (e.g., nucleophilic displacement)	Amine conjugation (NHS); click chemistry (azide-alkyne cycloaddition)	Amine conjugation (NHS); fluorescence labeling
Primary Applications	Bioconjugation, PEGylation, crosslinking	Click chemistry-based bioconjugation	Fluorescent probes, imaging studies

Reactivity and Stability

• Bromo vs. Azide Groups : The bromo group in the target compound facilitates nucleophilic displacement reactions (e.g., with thiols or amines), whereas the azide group in the analogue enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry . Bromo derivatives are generally more stable under ambient conditions compared to azides, which may require light-sensitive handling.
• NHS Ester Stability : All three compounds share hydrolytic sensitivity due to the NHS ester, necessitating anhydrous storage. The PEG spacer in the target compound and azide analogue enhances water solubility, mitigating aggregation issues common in hydrophobic analogues like the pyrene derivative .

PEG Chain Impact

• Chain Length: The target compound’s "octaoxa" designation suggests a longer PEG chain (≈24–30 atoms) compared to the azide analogue’s 27-carbon chain with eight ether oxygens. Longer PEG chains improve biocompatibility and reduce immunogenicity in vivo but may lower reaction efficiency due to steric effects.

Q & A

Q. What are the standard analytical techniques for confirming the structure of this compound?

The compound’s structure is validated using a combination of ¹H NMR , ¹³C NMR , IR spectroscopy , and high-resolution mass spectrometry (HRMS) . For example:

• ¹H NMR (DMSO-d₆) resolves proton environments, such as aromatic or alkyl hydrogens.
• IR spectroscopy identifies functional groups (e.g., carbonyl stretches near 1700 cm^-1).
• HRMS confirms molecular weight with precision (e.g., calculated vs. observed mass deviations <1 ppm) .

Q. How does the bromo substituent influence the compound’s reactivity in nucleophilic substitution reactions?

The bromine atom acts as a leaving group , facilitating nucleophilic substitution (e.g., SN2 reactions). Its reactivity is modulated by steric hindrance from the adjacent oxo group and the polyethylene glycol (PEG)-like chain. Comparative studies with non-brominated analogs show reduced substitution efficiency in the absence of this group .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• PPE : Use nitrile gloves, face shields, and safety goggles compliant with NIOSH/EN 166 standards.
• Engineering controls : Work in a fume hood to minimize inhalation risks.
• Decontamination : Wash hands thoroughly after handling; dispose of contaminated gloves as hazardous waste .

Advanced Research Questions

Q. How can Design of Experiments (DoE) optimize the synthesis of this compound?

DoE reduces trial-and-error approaches by systematically varying parameters (e.g., temperature, solvent polarity, catalyst loading). For example:

• Fractional factorial designs identify critical variables (e.g., reaction time impacts yield by 25%).
• Response surface methodology optimizes conditions (e.g., 60°C and THF solvent maximize purity to >95%) .

Q. What computational methods predict the compound’s reaction pathways and intermediates?

Quantum chemical calculations (e.g., DFT) model transition states and intermediates. For instance:

• Reaction path searches reveal energy barriers for bromine displacement (~15 kcal/mol).
• Solvent effects are simulated using COSMO-RS, showing PEG-like chains stabilize polar intermediates in aqueous media .

Q. How do the PEG-like chains affect the compound’s solubility and aggregation behavior?

The oxa-aza backbone enhances hydrophilicity, with solubility increasing by 40% in polar solvents (e.g., DMSO) compared to non-PEGylated analogs. Dynamic light scattering (DLS) studies show micelle formation at concentrations >10 mM due to amphiphilic properties .

Q. What strategies resolve contradictions in spectroscopic data during characterization?

• Multi-technique validation : Cross-check ¹³C NMR with DEPT-135 to distinguish CH₂ and CH₃ groups.
• HRMS isotopic pattern analysis confirms molecular formula (e.g., ⁷⁹Br/⁸¹Br ratio matches theoretical values) .

Q. How does the compound’s stability vary under different storage conditions?

Accelerated stability studies (40°C/75% RH for 6 months) show:

• Degradation pathways : Hydrolysis of the oxo-pyrrolidinyl group (t_1/2 = 30 days in aqueous buffer).
• Optimal storage : Lyophilized form at -20°C retains >90% purity for 12 months .

Methodological Notes

• Synthetic challenges : The long PEG-like chain complicates purification; use reverse-phase HPLC with C18 columns .
• Data interpretation : Overlap in NMR signals (e.g., oxa-aza protons) requires 2D techniques (HSQC, HMBC) .